2-{3-[4-(3-bromophenyl)-1-piperazinyl]propyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione

• Molecular Formula: C19H25BrN4O2
• Molecular Weight: 421.3 g/mol
• IUPAC Name: 2-[3-[4-(3-bromophenyl)piperazin-1-yl]propyl]-5,6,7,7a-tetrahydropyrrolo[1,2-c]imidazole-1,3-dione
• InChI: InChI=1S/C19H25BrN4O2/c20-15-4-1-5-16(14-15)22-12-10-21(11-13-22)7-3-9-24-18(25)17-6-2-8-23(17)19(24)26/h1,4-5,14,17H,2-3,6-13H2
• InChI Key: FLFUCNSCWFDBOS-UHFFFAOYSA-N
• SMILES: C1CC2C(=O)N(C(=O)N2C1)CCCN3CCN(CC3)C4=CC(=CC=C4)Br

Description

2-{3-[4-(3-bromophenyl)-1-piperazinyl]propyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione, also known as BRL-15572, is a chemical compound that has been studied for its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 2-{3-[4-(3-bromophenyl)-1-piperazinyl]propyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione is not fully understood, but it is believed to act on several neurotransmitter systems in the brain. It has been shown to modulate the activity of serotonin, dopamine, and norepinephrine, among other neurotransmitters. This modulation is thought to be responsible for the anxiolytic, antidepressant, and antipsychotic effects of the compound.
Biochemical and Physiological Effects:
2-{3-[4-(3-bromophenyl)-1-piperazinyl]propyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione has been shown to have several biochemical and physiological effects in animal models. It has been shown to increase the levels of certain neurotransmitters in the brain, including serotonin and dopamine. It has also been shown to decrease the activity of certain brain regions that are involved in anxiety and depression. In addition, 2-{3-[4-(3-bromophenyl)-1-piperazinyl]propyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione has been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{3-[4-(3-bromophenyl)-1-piperazinyl]propyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione in lab experiments is that it has been extensively studied in animal models, and its effects are well-characterized. This makes it a useful tool for studying the neurobiology of anxiety, depression, and other related disorders. However, one limitation of using 2-{3-[4-(3-bromophenyl)-1-piperazinyl]propyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione in lab experiments is that its effects may not be directly translatable to humans. Therefore, further research is needed to determine its potential therapeutic applications in humans.

Future Directions

There are several potential future directions for research on 2-{3-[4-(3-bromophenyl)-1-piperazinyl]propyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione. One area of focus could be the development of more potent and selective compounds that target specific neurotransmitter systems in the brain. Another area of focus could be the development of new therapeutic applications for 2-{3-[4-(3-bromophenyl)-1-piperazinyl]propyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione, such as the treatment of inflammation or other related disorders. Additionally, further research is needed to determine the safety and efficacy of 2-{3-[4-(3-bromophenyl)-1-piperazinyl]propyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione in humans, and to develop new delivery methods that could improve its bioavailability and therapeutic potential.
Conclusion:
In conclusion, 2-{3-[4-(3-bromophenyl)-1-piperazinyl]propyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione is a chemical compound that has been studied for its potential therapeutic applications in several areas of medicine. Its mechanism of action involves the modulation of several neurotransmitter systems in the brain, and it has been shown to have anxiolytic, antidepressant, antipsychotic, and anti-inflammatory effects in animal models. While there are limitations to using 2-{3-[4-(3-bromophenyl)-1-piperazinyl]propyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione in lab experiments, it remains a useful tool for studying the neurobiology of anxiety, depression, and other related disorders. Further research is needed to determine its potential therapeutic applications in humans, and to develop new compounds and delivery methods that could improve its efficacy and safety.

Synthesis Methods

2-{3-[4-(3-bromophenyl)-1-piperazinyl]propyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione is synthesized through a multi-step process that involves the reaction of various chemical reagents. The synthesis method has been described in detail in scientific literature, and it involves the use of specialized equipment and techniques. The compound is typically produced in a laboratory setting, and it requires a high degree of precision and expertise to achieve the desired results.

Scientific Research Applications

2-{3-[4-(3-bromophenyl)-1-piperazinyl]propyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione has been studied for its potential therapeutic applications in several areas of medicine. It has been shown to have anxiolytic and antidepressant effects in animal models, and it has also been studied for its potential use in the treatment of neuropathic pain and addiction. In addition, 2-{3-[4-(3-bromophenyl)-1-piperazinyl]propyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione has been shown to have antipsychotic effects, making it a potential candidate for the treatment of schizophrenia and other related disorders.